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Compound of Interest

Compound Name: AC-73

Cat. No.: B1665390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
AC-73 is a potent and selective small-molecule inhibitor of Cluster of Differentiation 147

(CD147), also known as EMMPRIN or basigin. It functions by specifically disrupting the

dimerization of CD147, a key process in its activation. This inhibition consequently

downregulates the CD147/ERK1/2/STAT3/MMP-2 signaling pathway, which is critically involved

in tumor cell motility, invasion, and metastasis. These application notes provide detailed

protocols for the proper solubilization, storage, and handling of AC-73 for in vitro and in vivo

research applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of AC-73 is provided in the table below

for easy reference.
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Property Value

Chemical Name AC-73

CAS Number 775294-71-8

Molecular Formula C₂₁H₂₁NO₂

Molecular Weight 319.40 g/mol

Appearance Crystalline solid

Purity >98%

Solubility Soluble in DMSO (≥ 250 mg/mL; 782.72 mM)[1]

Solubilization Protocols
Proper solubilization of AC-73 is critical for accurate and reproducible experimental results.

Due to its hydrophobic nature, AC-73 is readily soluble in dimethyl sulfoxide (DMSO).

Preparation of a 10 mM Stock Solution in DMSO
Materials:

AC-73 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated pipettes

Protocol:

Equilibrate the vial of AC-73 powder to room temperature before opening to prevent

moisture condensation.

Weigh the required amount of AC-73 powder using a calibrated analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.194 mg of AC-73.
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Add the appropriate volume of anhydrous DMSO to the vial containing the AC-73 powder.

Vortex the solution for 1-2 minutes to ensure complete dissolution. Gentle warming (to 37°C)

may be applied if necessary to aid solubilization.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

minimize freeze-thaw cycles.

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell

culture medium to the desired final concentration.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically

<0.5%) to avoid solvent-induced cytotoxicity.

Prepare fresh working solutions from the stock solution for each experiment to ensure

consistency.

Storage and Stability
Proper storage of AC-73 in both solid and solution forms is essential to maintain its chemical

integrity and biological activity.

Form Storage Temperature Stability

Solid Powder 4°C (Short-term) Days to weeks

-20°C (Long-term) Months

Stock Solution (in DMSO) -20°C At least 2 years[1]

-80°C Up to 2 years

Recommendations:
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Protect the solid compound and stock solutions from light.

Avoid repeated freeze-thaw cycles of the stock solution.

Mechanism of Action and Signaling Pathway
AC-73 exerts its biological effects by targeting CD147. The binding of AC-73 to CD147 disrupts

its homodimerization, which is a prerequisite for its function. This inhibition leads to the

downregulation of downstream signaling cascades, primarily the ERK1/2 and STAT3 pathways,

ultimately resulting in reduced expression of matrix metalloproteinases (MMPs), such as MMP-

2. These MMPs are crucial for the degradation of the extracellular matrix, a key step in cancer

cell invasion and metastasis.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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